Cas no 2640891-73-0 (3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine)

• Product Name: 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine
• CAS No: 2640891-73-0
• MF: C₁₇H₂₁BrN₄
• MW: 361.279442548752
• CID: 5316580
• PubChem ID: 155800506
• Update Time: 2025-07-21

3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 2640891-73-0
• 3-{4-[2-(4-bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine
• F6619-7189
• AKOS040710437
• 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine

• Inchi： 1S/C17H21BrN4/c1-14-2-7-17(20-19-14)22-12-10-21(11-13-22)9-8-15-3-5-16(18)6-4-15/h2-7H,8-13H2,1H3
• InChI Key： HUMJUBMVBIZXBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCN1CCN(C2=CC=C(C)N=N2)CC1

Computed Properties

• Exact Mass: 360.09496g/mol
• Monoisotopic Mass: 360.09496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine

Introduction to 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine (CAS No. 2640891-73-0)

3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine, with the CAS number 2640891-73-0, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperazine ring and a bromophenyl moiety, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The< strong>piperazine moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting central nervous system disorders, cardiovascular diseases, and infections. Its ability to interact with various biological targets makes it a versatile scaffold for drug design. In contrast, the< strong>4-bromophenyl group introduces additional electronic and steric properties to the molecule, which can influence its binding affinity and selectivity. The combination of these structural elements in 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine suggests potential applications in multiple therapeutic areas.

Recent advancements in drug discovery have highlighted the importance of pyridazine derivatives in addressing various health challenges. Pyridazines are known for their ability to modulate enzyme activity and receptor interactions, making them promising candidates for developing novel therapeutics. For instance, studies have shown that pyridazine derivatives can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The specific modification of 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine may enhance its pharmacological profile, making it an attractive compound for further exploration.

The synthesis of 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>4-bromophenyl group and the piperazine ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These methods not only improve the synthetic route but also enhance the overall quality of the final product.

In vitro studies have begun to unravel the potential biological activities of 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine. Preliminary data suggest that this compound may interact with various targets relevant to neurological disorders, such as serotonin receptors. The< strong>piperazine moiety's ability to modulate these receptors could lead to novel treatments for conditions like depression and anxiety. Additionally, the< strong>4-bromophenyl group may contribute to enhanced binding affinity by introducing specific steric and electronic interactions with the target proteins.

The pharmaceutical industry is increasingly interested in developing small molecules that can modulate complex biological pathways. Pyridazine derivatives like 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine offer a rich structural framework for designing such compounds. Their versatility allows for modifications that can fine-tune their pharmacological properties, making them suitable for addressing a wide range of diseases. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.

The development of new drugs is a lengthy and complex process that involves extensive testing for efficacy and safety. However, compounds like 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine provide a valuable starting point for drug discovery programs. By leveraging cutting-edge synthetic methods and biotechnological tools, researchers can accelerate the identification of promising candidates for further development. The combination of computational modeling and high-throughput screening techniques will be crucial in optimizing the pharmacological properties of this molecule.

In conclusion, 3-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyridazine (CAS No. 2640891-73-0) is a structurally intriguing compound with potential therapeutic applications in multiple areas. Its unique combination of functional groups makes it a promising candidate for further investigation in drug discovery. As research continues to uncover new biological targets and synthetic strategies, this compound may play a significant role in developing innovative treatments for various diseases.